2-(Diethylamino)ethyl 4-(2-(octyloxy)benzamido)benzoate

Description

2-(Diethylamino)ethyl 4-(2-(octyloxy)benzamido)benzoate is an organic compound with the molecular formula C28H40N2O4 and a molecular weight of 468.63 g/mol. It is used in scientific research as a building block in organic synthesis, in biology for studying enzyme interactions and protein binding, in medicine for its potential therapeutic effects such as anti-inflammatory and analgesic properties, and in industry for specialty chemicals and materials. The synthesis of 2-(Diethylamino)ethyl 4-(2-(octyloxy)benzamido)benzoate typically involves the reaction of 4-aminobenzoic acid with 2-(octyloxy)benzoyl chloride to form 4-(2-(octyloxy)benzamido)benzoic acid. This intermediate is then reacted with 2-(diethylamino)ethyl chloride under basic conditions to yield the final product.

This compound undergoes chemical reactions such as oxidation, reduction, and substitution. Oxidation can form corresponding N-oxides, while reduction reactions can convert the amide group to an amine. Nucleophilic substitution reactions can occur at the diethylaminoethyl group. 2-(Diethylamino)ethyl 4-(2-(octyloxy)benzamido)benzoate has demonstrated antimicrobial activity against Gram-positive bacteria, anticancer properties against human cervical cancer (HeLa) and colon cancer (HCT116) cell lines, and enzyme inhibition activity against alkaline phosphatase and acetylcholinesterase.

Similar compounds include 2-(Diethylamino)ethyl 4-(2-(hexyloxy)benzamido)benzoate, 2-(Diethylamino)ethyl 4-(2-(decyloxy)benzamido)benzoate, and 2-(Diethylamino)ethyl 4-(2-(dodecyloxy)benzamido)benzoate. 2-(Diethylamino)ethyl 4-(2-(octyloxy)benzamido)benzoate is unique because of its specific octyloxy substitution, which gives it distinct physicochemical properties and biological activities.

• CAS No.: 26090-29-9
• Product Name: 2-(Diethylamino)ethyl 4-(2-(octyloxy)benzamido)benzoate
• Molecular Formula: C28H40N2O4
• Molecular Weight: 468.6 g/mol
• IUPAC Name: 2-(diethylamino)ethyl 4-[(2-octoxybenzoyl)amino]benzoate
• Standard InChI: InChI=1S/C28H40N2O4/c1-4-7-8-9-10-13-21-33-26-15-12-11-14-25(26)27(31)29-24-18-16-23(17-19-24)28(32)34-22-20-30(5-2)6-3/h11-12,14-19H,4-10,13,20-22H2,1-3H3,(H,29,31)
• Standard InChIKey: QOTIDDHANGFPGH-UHFFFAOYSA-N
• SMILES: CCCCCCCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)OCCN(CC)CC
• Canonical SMILES: CCCCCCCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)OCCN(CC)CC
• Synonyms: 4-[[2-(Octyloxy)benzoyl]amino]benzoic Acid 2-(Diethylamino)ethyl Ester;_x000B_p-[[2-(Octyloxy)benzoyl]amino]benzoic Acid 2-(Diethylamino)ethyl Ester
• PubChem Compound: 40012
• Last Modified: Sep 16 2023